Cas no 874959-52-1 (4-bromo-1-(methoxymethyl)-2-nitrobenzene)

4-bromo-1-(methoxymethyl)-2-nitrobenzene structure
874959-52-1 structure
Product Name:4-bromo-1-(methoxymethyl)-2-nitrobenzene
CAS No:874959-52-1
MF:C8H8BrNO3
MW:246.05802154541
MDL:MFCD27931088
CID:1898178
PubChem ID:59007107
Update Time:2025-04-21

4-bromo-1-(methoxymethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-1-(methoxymethyl)-2-nitro-
    • 4-bromo-1-(methoxymethyl)-2-nitrobenzene
    • D87063
    • 4-Bromo-1-[(methyloxy)methyl]-2-nitrobenzene
    • EN300-8332930
    • 874959-52-1
    • Benzene,4-bromo-1-(methoxymethyl)-2-nitro-
    • DB-426084
    • NRZUZALUBHTYBA-UHFFFAOYSA-N
    • SCHEMBL4804619
    • MDL: MFCD27931088
    • Inchi: 1S/C8H8BrNO3/c1-13-5-6-2-3-7(9)4-8(6)10(11)12/h2-4H,5H2,1H3
    • InChI Key: NRZUZALUBHTYBA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(COC)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.96876Da
  • Monoisotopic Mass: 244.96876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.1Ų

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